Phosphoric acid

Specification

• Description: Phosphoric acid appears as a clear colorless liquid or transparent crystalline solid. The pure solid melts at 42.35 °C and has a density of 1.834 g / cm3. Liquid is usually an 85% aqueous solution. Shipped as both a solid and liquid. Corrosive to metals and tissue. Used in making fertilizers and detergents and in food processing.; Phosphoric acid is a phosphorus oxoacid that consists of one oxo and three hydroxy groups joined covalently to a central phosphorus atom. It has a role as a solvent, a human metabolite, an algal metabolite, a fertilizer and a NMR chemical shift reference compound. It is a conjugate acid of a dihydrogenphosphate and a phosphate ion.; Phosphoric Acid is a colorless, odorless phosphorus-containing inorganic acid. Phosphoric acid is a sequestering agent which binds many divalent cations, including Fe++, Cu++, Ca++, and Mg++.; Phosphoric Acid is a natural product found in Angelica gigas, Daphnia pulex, and other organisms with data available.; Phosphoric Acid is a colorless, odorless phosphorus-containing inorganic acid. Phosphoric acid is a sequestering agent which binds many divalent cations, including Fe++, Cu++, Ca++, and Mg++. Phosphoric acid is used in dentistry and orthodontics as an etching solution, to clean and roughen the surfaces of teeth where dental appliances or fillings will be placed. In addition, phosphoric acid is a constituent in bone and teeth, and plays a role in many metabolic processes.; Phosphoric acid, also known as orthophosphoric acid or phosphoric(V) acid, is a mineral acid with the chemical formula H3PO4. Alternatively, orthophosphoric acid molecules can combine with themselves to form a variety of compounds referred to as phosphoric acids in a more general way. For a discussion of these, see Phosphoric acids and Phosphates. Appears to exist only as a food additive and produced synthetically. --Wikipedia.; See also: Potassium Metaphosphate (monomer of); Metaphosphoric acid (monomer of); Polyestradiol Phosphate (monomer of) ... View More ...
• CAS No.: 7664-38-2
• Molecular Formula: H3O4P; H3PO4; H3O4P; H3PO4
• Molecular Weight: 97.995 g/mol
• IUPAC Name: phosphoric acid
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• Standard InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• SMILES: OP(=O)(O)O
• Canonical SMILES: OP(=O)(O)O
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999); 407 °C; 3.4 (Air = 1 at the boiling point of phosphoric acid); 158.00 °C. @ 760.00 mm Hg; 158 °C; 415 °F
• Colorform: Unstable orthorhombic crystals or clear syrupy liquid; Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals.; Colorless viscous liquid; Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• Melting Point: 108 °F (NIOSH, 2024); 42.4 °C; Melting point: 75% -17.5 °C; 80% 4.6 °C; 85% 21 °C.; Hygroscopic; Latent heat of fusion = 10.5 kJ/mol at the melting point; Heat capacity at constant pressure = 106.2 J/mole (25 °C).; White, monoclinic crystalline solid; MP; melts at 42.35 °C; the hemihydrate has a melting point of 29.25 °C /Pure, 100% phosphoric acid/; 41.00 to 44.00 °C. @ 760.00 mm Hg; 42 °C; 21.1 °C; 108 °F